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Compound of Interest

Compound Name: DL-Threonine

Cat. No.: B555098

Essential Safety and Handling Guide for DL-
Threonine

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This guide provides essential, immediate safety and
logistical information for handling DL-Threonine, including personal protective equipment
(PPE) recommendations, operational procedures, and disposal plans. While DL-Threonine is
not classified as a hazardous substance, adherence to good laboratory practices is crucial to
maintain a safe research environment.[1][2]

Personal Protective Equipment (PPE)

Although DL-Threonine is not considered hazardous, wearing appropriate PPE is a
fundamental safety measure in any laboratory setting. The following table summarizes the
recommended PPE for handling this compound.
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PPE Category Recommended Equipment

Wear appropriate protective eyeglasses or
chemical safety goggles that comply with

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[3][4]

Wear suitable protective gloves (e.g., nitrile
Skin Protection rubber) and a lab coat or other protective

clothing to prevent skin exposure.[3][4]

Under normal use and with adequate ventilation,
) ) respiratory protection is not typically required.[3]
Respiratory Protection i ) ]
[5] If dust is generated, a particulate filter

respirator (e.g., P1) may be necessary.[6]

Quantitative Safety Data

The following table summarizes key quantitative data for DL-Threonine.

Data Point Value Species Test Guideline

Acute Oral Toxicity OECD Test Guideline
> 2,000 mg/kg Rat (female)

(LD50) 423

Acute Inhalation

o >5.15 mg/l (4 h) Rat (male and female) -
Toxicity (LC50)

Source: Sigma-Aldrich Safety Data Sheet[2]

Operational Plan: From Receipt to Disposal

A systematic approach to handling DL-Threonine minimizes risks and ensures the integrity of

the compound.
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Operational Workflow for DL-Threonine Handling

1. Receiving and Inspection
- Visually inspect container for damage.
- Verify product label.

2. Storage
- Store in a dry, cool, well-ventilated place.
- Keep container tightly closed.
- Recommended temperature: 15-25°C.

i

3. Handling
- Use in a well-ventilated area.
- Avoid generating dust.
- Wear appropriate PPE.

i

4. Use in Experiments
- Follow established laboratory protocols.
- Avoid contact with skin and eyes.

y

5. Disposal
- Dispose of as unused product in accordance with local regulations.
- Do not let product enter drains.

Click to download full resolution via product page

Operational Workflow for DL-Threonine Handling

¢ Receiving and Inspection: Upon receipt, visually inspect the container for any signs of
damage or leaks. Confirm that the product name and CAS number (80-68-2) on the label

match the order.[1]

» Storage: Store the container in a dry, cool, and well-ventilated area.[2][7] Keep the container
tightly closed to prevent moisture absorption. The recommended storage temperature is
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between 15-25 °C.[8] For stock solutions, storage at -20°C for up to one month or -80°C for
up to six months is advised.[9]

o Handling: Always handle DL-Threonine in a well-ventilated area to minimize inhalation of
any dust.[2] General industrial hygiene practices should be followed.[2] Avoid contact with
skin and eyes.[4] Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling.

» Disposal: Dispose of unused DL-Threonine and its container in accordance with local, state,
and federal regulations.[10] Do not dispose of the chemical into drains or the environment.[2]
[6] Contaminated packaging should be handled in the same manner as the substance itself.

[6]

Immediate First Aid Procedures

In the event of exposure, follow these immediate first aid measures.

First Aid for DL-Threonine Exposure

Exposure Occurs

. . Eye Contact
IHETE Sitilo iR - Rinse cautiously with water for several minutes.
- Move to fresh air. - Wash off with soap and plenty of water. ; Y .

Ingestion
- Rinse mouth with water.
Remove contact lenses, if present and easy to do. - Do NOT induce vomiting.

Seek Medical Attention
(if symptoms persist or develop)

Click to download full resolution via product page

First Aid for DL-Threonine Exposure
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» Following Inhalation: If dust is inhaled, move the individual to fresh air.[6][8] If breathing
becomes difficult, seek medical attention.

e Following Skin Contact: If the substance comes into contact with skin, wash the affected
area with soap and plenty of water.[2] Remove any contaminated clothing.

e Following Eye Contact: In case of eye contact, immediately flush the eyes with plenty of
water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5][11] If contact
lenses are worn, remove them if it is easy to do so and continue rinsing.[11] Seek medical
attention if irritation develops or persists.

o Following Ingestion: If swallowed, rinse the mouth with water.[2][6] Never give anything by
mouth to an unconscious person.[2] Call a doctor if you feel unwell.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling DL-
Threonine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555098#personal-protective-equipment-for-handling-
dI-threonine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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